Cas no 845729-40-0 (4-(2-Methyl-4-nitrophenyl)morpholin-3-one)

• Product name: 4-(2-Methyl-4-nitrophenyl)morpholin-3-one
• CAS No: 845729-40-0
• MF: C₁₁H₁₂N₂O₄
• MW: 236.22398
• CID: 1092261
• PubChem ID: 11535999

4-(2-Methyl-4-nitrophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-4-nitrophenyl)morpholin-3-one
• EN300-391765
• WZHAJQYICHZCDZ-UHFFFAOYSA-N
• 845729-40-0
• SCHEMBL2941971
• 4-(4-Nitro-2-methylphenyl)-3-oxomorpholine

• Inchi： InChI=1S/C11H12N2O4/c1-8-6-9(13(15)16)2-3-10(8)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
• InChI Key： WZHAJQYICHZCDZ-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1N2CCOCC2=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.4Ų